2-[bis(2-Hydroxyethyl)amino]ethyl oleate
Overview
Description
“2-[bis(2-Hydroxyethyl)amino]ethyl oleate”, also known as “Triethanolamine oleate soap”, is a chemical compound with the formula C24H47NO4 . It has a molecular weight of 413.63 .
Synthesis Analysis
The synthesis of this compound involves the addition of oleic acid to a saponification pot. The oleic acid is heated with steam until it melts, after which a water solution of triethanolamine is slowly added. The reaction occurs at 50-60°C for 4 hours. After cooling, the product is obtained .Molecular Structure Analysis
The molecular structure of “2-[bis(2-Hydroxyethyl)amino]ethyl oleate” consists of a combination of triethanolamine and oleic acid . The compound has a predicted density of 0.975±0.06 g/cm3 .Chemical Reactions Analysis
As a surfactant, “2-[bis(2-Hydroxyethyl)amino]ethyl oleate” is commonly used as a detergent, emulsifier, and stabilizer . It has good emulsifying properties, which allows it to disperse oily substances in water, making them easier to wash or process .Physical And Chemical Properties Analysis
The compound has a predicted boiling point of 528.7±40.0 °C . Its predicted density is 0.975±0.06 g/cm3 .Scientific Research Applications
Synthesis of Ester Compounds
The compound “2-[bis(2-Hydroxyethyl)amino]ethyl oleate” can be synthesized through esterification reactions . This process involves the reaction of tri-ethanolamine (TEA, C6H15O3N) with several fatty acids in liquid phase . The esterification reactions are carried out using various mineral acids .
Catalyst in Chemical Reactions
This compound can be used as a catalyst in chemical reactions . Specifically, it has been used in the esterification of tri-ethanolamine (TEA, C6H15O3N) with several fatty acids . The best catalyst for the selective preparation of 2-(bis(2-hydroxyethyl)amino)ethyl alkanoate was found to be 10% (w/w) ZnFe2O4 supported on ZrO2 .
Surfactant Preparation
The compound is used as a raw material for surfactant preparation . Surfactants are compounds that lower the surface tension between two liquids or between a liquid and a solid. They may act as detergents, wetting agents, emulsifiers, foaming agents, and dispersants .
Environmental Applications
The compound is considered environmentally friendly as it is biodegradable and less toxic . It replaces hazardous and polluting catalysis with environmentally friendly catalysts, which are active under mild conditions and can be easily recovered and reused .
Industrial Applications
In industrial applications, this compound is used in the production of esters . These esters are used as raw materials for the preparation of surfactants because the ester linkage is biodegradable, less toxic, and possesses good physico-chemical properties .
Research and Development
The compound is used in research and development for the optimization of selectivity and yield for 2-(bis(2-hydroxyethyl)amino)ethyl alkanoate . Several reaction parameters like effect of agitation, effect of length of fatty acids, effect of temperature, reaction solvent, catalysis loading, and catalytic reusability were studied in detail .
Mechanism of Action
Target of Action
As a surfactant, it is known to interact with various substances, particularly oil-based materials, to enhance their dispersion in water .
Mode of Action
Triethanolamine oleate functions as a surfactant, which means it reduces surface tension between two substances, such as oil and water . This allows oil-based substances to disperse more easily in water, making it easier to wash or process them .
Result of Action
The compound’s action results in the formation of stable emulsions, allowing hydrophilic and hydrophobic substances to mix evenly and prevent their separation . This makes it easier to wash or process oil-based substances .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2-[bis(2-Hydroxyethyl)amino]ethyl oleate. For instance, it should be used in well-ventilated conditions to prevent the inhalation of its vapors . It should also avoid contact with strong oxidizing agents and acidic substances to prevent hazardous reactions .
Safety and Hazards
The compound may cause irritation to the eyes and skin. Therefore, contact with these areas should be avoided during use . It should be used under well-ventilated conditions to prevent inhalation of its vapors . Additionally, it should be kept away from strong oxidizers and acidic substances to avoid dangerous reactions .
properties
IUPAC Name |
2-[bis(2-hydroxyethyl)amino]ethyl (Z)-octadec-9-enoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H47NO4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-24(28)29-23-20-25(18-21-26)19-22-27/h9-10,26-27H,2-8,11-23H2,1H3/b10-9- | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FTJUZCBLWZLXFR-KTKRTIGZSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCC=CCCCCCCCC(=O)OCCN(CCO)CCO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCCCC/C=C\CCCCCCCC(=O)OCCN(CCO)CCO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H47NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
413.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
9-Octadecenoic acid (9Z)-, 2-[bis(2-hydroxyethyl)amino]ethyl ester | |
CAS RN |
10277-04-0 | |
Record name | 2-[Bis(2-hydroxyethyl)amino]ethyl (9Z)-9-octadecenoate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=10277-04-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 9-Octadecenoic acid (9Z)-, 2-(bis(2-hydroxyethyl)amino)ethyl ester | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010277040 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 9-Octadecenoic acid (9Z)-, 2-[bis(2-hydroxyethyl)amino]ethyl ester | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 2-[bis(2-hydroxyethyl)amino]ethyl oleate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.030.552 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does 2-[bis(2-Hydroxyethyl)amino]ethyl oleate affect the viscosity of crude oil?
A1: The research paper investigates the influence of various surfactants, including 2-[bis(2-Hydroxyethyl)amino]ethyl oleate, on the rheology of crude oil from the North-Komsomolskoye field. It was found that 2-[bis(2-Hydroxyethyl)amino]ethyl oleate, along with other surfactants based on stearic and oleic acids containing monoethanolamine and triethanolamine fragments, actually increased the effective viscosity of the water-oil emulsion. [] This contrasts with the effect of triglyceride of oleic acid and neonols AF 9-6 and AF 9-10, which were found to reduce viscosity. []
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